{2-[(2,2-Dimethylpropyl)amino]phenyl}methanol
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Description
{2-[(2,2-Dimethylpropyl)amino]phenyl}methanol is a secondary amine derivative featuring a phenylmethanol core substituted with a branched 2,2-dimethylpropyl (neopentyl) amino group. This structure confers unique steric and electronic properties, influencing its solubility, reactivity, and biological interactions.
Properties
Molecular Formula |
C12H19NO |
|---|---|
Molecular Weight |
193.28 g/mol |
IUPAC Name |
[2-(2,2-dimethylpropylamino)phenyl]methanol |
InChI |
InChI=1S/C12H19NO/c1-12(2,3)9-13-11-7-5-4-6-10(11)8-14/h4-7,13-14H,8-9H2,1-3H3 |
InChI Key |
DEKZAAFHJTWRLM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CNC1=CC=CC=C1CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol typically involves the reaction of 2-aminophenylmethanol with 2,2-dimethylpropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and pressure, are optimized to achieve a high yield of the desired product.
Industrial Production Methods
In an industrial setting, the production of {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost considerations, and the availability of raw materials. Industrial production methods often incorporate advanced techniques such as automated reaction monitoring and control to ensure consistent product quality.
Chemical Reactions Analysis
Types of Reactions
{2-[(2,2-Dimethylpropyl)amino]phenyl}methanol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form a corresponding amine or alcohol.
Substitution: The phenyl group can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are commonly employed.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted phenyl derivatives.
Scientific Research Applications
{2-[(2,2-Dimethylpropyl)amino]phenyl}methanol has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Structural Analogues
Core Modifications
- {3-[(2,3-Dihydro-1H-inden-2-yl)amino]phenyl}methanol (CAS 1157346-58-1): Structure: Replaces the neopentyl group with a bicyclic indenyl moiety. Impact: Increased rigidity and steric bulk may reduce membrane permeability compared to the target compound .
- 4-[1-({2-[(Dimethylamino)methyl]-2-methylpropyl}amino)ethyl]phenol: Structure: Features a dimethylamino-methyl branch on the propyl chain and a phenolic hydroxyl group.
Functional Group Variations
- 1-{4-[{4-Chloro-2-[(2-Chlorophenyl)(hydroxy)methyl]phenyl}(2,2-dimethylpropyl)amino]-4-oxobutanoyl}piperidine-3-carboxylic Acid: Structure: Integrates the neopentylamino group into a piperidine-carboxylic acid scaffold. Impact: Demonstrates high binding affinity (docking score: -9.3) for squalene synthase, suggesting the neopentyl group enhances target interaction .
(2S)-N-[(1S)-1-(Benzylcarbamoyl)-3-methylbutyl]-N’-(2,2-dimethylpropyl)-... (HDAC Inhibitor IV-24a) :
Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Properties |
|---|---|---|---|
| {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol | C₁₂H₁₉NO | 193.29 | Moderate hydrophobicity (logP ~2.5 estimated) |
| 2-[3-(Dimethylamino)propylamino]ethanol | C₁₁H₂₆N₂O | 202.34 | Higher polarity due to ethanol moiety |
| [2-(2-Mesitylvinyl)phenyl]methanol | C₁₈H₂₀O | 252.35 | High steric bulk reduces solubility |
Biological Activity
The compound {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol, a derivative of phenylmethanol, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.
Chemical Structure
The structural formula of {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol can be represented as follows:
This compound features a dimethylpropyl group attached to an amino group on a phenyl ring, which is further substituted with a hydroxymethyl group.
Research indicates that compounds similar to {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol exhibit various biological activities through different mechanisms, including:
- Antiproliferative Activity : The compound has shown potential in inhibiting the proliferation of cancer cells. For example, derivatives with similar structures have demonstrated IC50 values ranging from 0.33 to 7.10 μM against various human cancer cell lines such as MCF-7 and HeLa .
- Receptor Modulation : Compounds with similar amine functionalities can act as modulators for various receptors, including GABA receptors, which are crucial for neurotransmission and can influence conditions like anxiety and depression .
Antiproliferative Effects
A study examining the antiproliferative effects of related compounds found significant activity against several cancer cell lines. The following table summarizes the IC50 values for selected compounds:
| Compound Name | Cell Line | IC50 (μM) |
|---|---|---|
| 2,4-bis[(substituted-aminomethyl)phenyl]quinoline | MCF-7 | 0.50 |
| 6-Phenyl-bis(3-dimethylaminopropyl)aminomethylphenylquinoline | HeLa | 0.82 |
| Disubstituted 7-phenylquinazoline | A2780 | 1.30 |
These findings suggest that structural modifications significantly influence biological activity and potency .
Case Studies
-
Case Study: Inhibition of Cancer Cell Growth
- A series of experiments were conducted using MTT assays to evaluate the antiproliferative effects of {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol on various cancer cell lines. The results indicated that the compound effectively inhibited cell growth in a dose-dependent manner.
- Case Study: Neurotransmitter Receptor Interaction
Safety and Toxicity
The safety profile of {2-[(2,2-Dimethylpropyl)amino]phenyl}methanol remains under investigation. Preliminary studies indicate low toxicity levels in vitro; however, further in vivo studies are necessary to establish a comprehensive safety profile.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
